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Compound of Interest

Compound Name: UCM-1336

CAS No.: 1621535-90-7

Cat. No.: B611548

Get Quote

Executive Summary & Compound Profile
UCM-1336 is a potent, research-grade small molecule inhibitor targeting Isoprenylcysteine

Carboxylmethyltransferase (ICMT). By blocking the carboxyl-methylation of isoprenylated

proteins (such as Ras, Rho, and Rac), UCM-1336 disrupts downstream signaling pathways

essential for cell survival and proliferation.

Because UCM-1336 is a bioactive agent capable of inducing apoptosis and autophagy in

nanomolar to micromolar concentrations, it must be handled with Universal Precautions for

high-potency pharmaceutical compounds. It poses a significant risk to aquatic life if released

into the environment due to the conservation of isoprenoid signaling pathways across species.

This guide supersedes generic "non-hazardous" waste protocols. All UCM-1336 waste must be

captured and destroyed via high-temperature incineration.
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Parameter Specification Operational Implication

CAS Number 1621535-90-7
Use for waste labeling and

inventory tracking.

Molecular Formula C₂₆H₃₇N₃O₂
Organic composition; suitable

for thermal destruction.

Solubility DMSO (~100 mg/mL)

Do not use aqueous cleaning

methods for primary spills. Use

organic solvents.[1][2][3]

Primary Hazard Bioactive / Irritant

Target organ toxicity (Ras

pathway). Potential

eye/respiratory irritant.[4]

RCRA Status (USA) Not P/U Listed

Classify as "Non-Regulated

Chemical Waste" destined for

incineration.

Strategic Disposal Protocol
Do not follow a "dilute and pour" strategy. The lipophilic nature of UCM-1336 allows it to persist

in water systems and bioaccumulate. Follow this segregated waste stream approach:

Stream A: Solid Waste (Pure Compound & Contaminated
Dry Goods)
Applicability: Expired powder, weighing boats, contaminated gloves, and paper towels.

Containment: Place all solid waste into a clear, 6-mil polyethylene bag.

Secondary Containment: Seal the primary bag and place it inside a secondary, rigid waste

container (fiber drum or poly bucket).

Labeling: Affix a hazardous waste tag.

Constituents: "Solid Debris contaminated with UCM-1336 (ICMT Inhibitor)."
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Hazard Checkbox: Toxic, Irritant.

Disposal Method:High-Temperature Incineration (via licensed waste vendor).

Stream B: Liquid Waste (Stock Solutions & Mother
Liquors)
Applicability: DMSO stock solutions, reaction mixtures, and solvent washes.

Segregation: Do not mix with aqueous acid/base streams.[1] Segregate into "Organic

Solvent Waste (Halogenated or Non-Halogenated)" depending on the co-solvent used.

Note: UCM-1336 itself does not dictate the stream, but the solvent (DMSO, Methanol,

Chloroform) does.

Container: Use High-Density Polyethylene (HDPE) or glass carboys compatible with the

solvent.

Labeling:

Constituents: "DMSO (99%), UCM-1336 (<1%)."

Disposal Method: Fuel blending or Incineration.

Stream C: Biological Assay Waste (Cell Cultures)
Applicability: Petri dishes, media, or flasks containing UCM-1336 treated cells.

Deactivation: Although UCM-1336 is a chemical, the biological matrix requires sterilization.

Step 1 (Bio-Safety): Autoclave waste at 121°C, 15 psi for 30 minutes to destroy biological

pathogens.

Critical Note: Autoclaving does not destroy the chemical structure of UCM-1336.

Step 2 (Chemical Safety): If the concentration of UCM-1336 in the media is >10 µM, dispose

of the autoclaved liquid as Chemical Waste (Aqueous). If <10 µM, it may generally be

disposed of as treated biological waste, subject to local EHS risk assessment.
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Mechanism of Action & Environmental Risk
Understanding the mechanism validates the strict disposal requirement. UCM-1336 inhibits the

final step of the CAAX protein processing pathway.

The CAAX Processing Pathway
Proteins like K-Ras must undergo three steps to become membrane-associated and active:

Prenylation: Addition of a lipid tail (farnesyl/geranylgeranyl).

Proteolysis: Cleavage of the AAX amino acids.

Methylation (Target of UCM-1336): ICMT adds a methyl group to the C-terminus.

Why this dictates disposal: Inhibition of ICMT leads to "mislocalized" Ras proteins that cannot

anchor to the cell membrane effectively. In an environmental context, leaching UCM-1336 into

groundwater can disrupt the development of aquatic organisms that rely on identical conserved

prenylation pathways for growth and reproduction.

Visualized Workflows
Figure 1: UCM-1336 Disposal Decision Tree
A logical workflow to determine the correct waste stream based on the physical state and

concentration of the material.
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Caption: Decision matrix for segregating UCM-1336 waste streams to ensure environmental

compliance.

Figure 2: Mechanism of Action (The Hazard Source)
Visualizing the ICMT inhibition pathway to explain the biological toxicity.
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Caption: UCM-1336 blocks the final methylation step, preventing Ras membrane localization

and triggering cell death.

Emergency Spillage Procedures
In the event of a spill outside of a fume hood:

Evacuate: Clear the immediate area of personnel.

PPE: Don double nitrile gloves, safety goggles, and a lab coat. If the spill is powder and dust

is visible, use an N95 or P100 respirator.

Containment:

Powder: Cover with wet paper towels (dampened with water) to prevent dust generation.

Wipe up carefully.

Liquid (DMSO): Cover with an absorbent pad or vermiculite.

Cleaning: Clean the surface twice with 70% Ethanol or Isopropanol. Do not use bleach

immediately as it may react with the organic solvent vehicle.

Disposal: Place all cleanup materials into the Stream A (Solid Waste) bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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